Cas no 1243250-11-4 (3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid)

• Product Name: 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid
• CAS No: 1243250-11-4
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• MDL: MFCD17078868
• CID: 1075037
• PubChem ID: 51000313
• Update Time: 2025-11-02

3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid
• UYZDCYGGFIDYCL-UHFFFAOYSA-N
• ALBB-014879
• AKOS005174527
• STL146777
• VS-11489
• 1H-1,2,4-triazole-5-propanoic acid, 3-chloro-
• DTXSID701260971
• 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoic acid(SALTDATA: FREE)
• 5-Chloro-1H-1,2,4-triazole-3-propanoic acid
• 3-(5-chloro-2H-1,2,4-triazol-3-yl)propanoic acid
• BBL032732
• 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoicacid
• 1243250-11-4
• MFCD17078868

• MDL： MFCD17078868
• Inchi： 1S/C5H6ClN3O2/c6-5-7-3(8-9-5)1-2-4(10)11/h1-2H2,(H,10,11)(H,7,8,9)
• InChI Key： UYZDCYGGFIDYCL-UHFFFAOYSA-N
• SMILES： ClC1=NNC(CCC(=O)O)=N1

Computed Properties

• Exact Mass: 175.015
• Monoisotopic Mass: 175.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: 0.7

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid

Comprehensive Guide to 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid (CAS No. 1243250-11-4): Properties, Applications, and Market Insights

3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid (CAS No. 1243250-11-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique molecular structure combining a chloro-substituted triazole ring with a propanoic acid moiety, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about its synthesis methods, biological activity, and potential as a building block in drug discovery.

The compound's chemical properties include moderate water solubility due to its carboxylic acid group, while the chloro-triazole component contributes to its reactivity in cross-coupling reactions. Recent studies highlight its potential as a precursor for biologically active molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. The growing interest in triazole-based pharmaceuticals has increased demand for this compound, as evidenced by rising search trends for "triazole carboxylic acid derivatives" and "chloro-triazole applications" in scientific databases.

In pharmaceutical applications, 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid serves as a key intermediate for small molecule drugs targeting various diseases. Its structural features make it particularly valuable in medicinal chemistry for creating compounds with improved bioavailability and target specificity. The agrochemical industry also utilizes this compound in developing novel crop protection agents, capitalizing on the triazole ring's known biological activity against plant pathogens.

The global market for specialty chemical intermediates like 1243250-11-4 has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Manufacturers and suppliers are responding to search trends by optimizing their product listings for terms such as "high purity triazole derivatives" and "custom synthesis of chloro-triazole compounds." Quality parameters for commercial supplies typically emphasize ≥98% purity with detailed analytical certificates to meet research and production requirements.

From a synthetic chemistry perspective, this compound offers multiple modification sites for structure-activity relationship studies. The carboxylic acid group enables amide bond formation, while the chloro substituent allows for nucleophilic substitution reactions. These characteristics make it a versatile scaffold molecule in drug discovery programs, particularly for projects targeting infectious diseases and metabolic disorders where triazole-containing compounds have shown promise.

Storage and handling recommendations for 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid typically suggest protection from moisture and storage at room temperature. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when handling any chemical substance. The compound's material safety data sheet (MSDS) provides essential information for researchers and technicians working with this material.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CAS 1243250-11-4, particularly in areas of kinase inhibition and antifungal applications. This aligns with current industry trends toward developing targeted therapies and precision agriculture solutions. The compound's structure-activity relationship profile continues to attract attention from both academic and industrial research teams worldwide.

Analytical characterization of 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. These quality control measures are particularly important for researchers requiring high-purity chemical intermediates for sensitive biological assays or formulation studies. The compound's spectral data and chromatographic profiles are well-documented in scientific literature.

Environmental considerations for triazole-containing compounds have become increasingly important, with researchers investigating biodegradation pathways and ecotoxicological profiles. While 1243250-11-4 itself isn't classified as an environmental hazard, these studies contribute to the broader understanding of sustainable chemistry practices in pharmaceutical development. This aligns with current industry emphasis on green chemistry principles and reduced environmental impact of chemical processes.

Future research directions for 3-(3-Chloro-1H-1,2,4-triazol-5-yl)propanoic acid may explore its potential in bioconjugation chemistry and prodrug development, leveraging both its reactive sites for innovative therapeutic approaches. The compound's versatility ensures its continued relevance in drug discovery pipelines and specialty chemical applications, making it a valuable subject for ongoing scientific investigation and commercial development.